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Audience: Researchers, scientists, and drug development professionals.

Introduction
SB-328437 is a potent and selective non-peptide antagonist of the C-C chemokine receptor 3

(CCR3).[1][2][3][4][5] CCR3 is a key receptor involved in the chemotaxis of eosinophils, which

are implicated in various inflammatory diseases, including asthma and inflammatory bowel

disease.[6][7][8] By blocking the interaction of CCR3 with its ligands, such as eotaxin, eotaxin-

2, and monocyte chemotactic protein-4 (MCP-4), SB-328437 effectively inhibits eosinophil

migration and calcium mobilization.[1][3][4][5] These application notes provide a detailed

protocol for the intraperitoneal (i.p.) administration of SB-328437 in preclinical mouse models of

inflammation.

Quantitative Data Summary
The following tables summarize key quantitative data for the use of SB-328437.

Table 1: In Vitro Potency of SB-328437
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Parameter Value
Cell Type/Assay
Condition

Reference

IC₅₀ (CCR3

antagonism)
4.5 nM Not specified [1]

IC₅₀ (Eotaxin-induced

Ca²⁺ mobilization)
38 nM RBL-2H3-CCR3 cells [4][5]

IC₅₀ (Eotaxin-2-

induced Ca²⁺

mobilization)

35 nM RBL-2H3-CCR3 cells [4][5]

IC₅₀ (MCP-4-induced

Ca²⁺ mobilization)
20 nM RBL-2H3-CCR3 cells [4][5]

IC₅₀ (Eotaxin-induced

eosinophil

chemotaxis)

32 nM Human eosinophils [5]

IC₅₀ (Eotaxin-2-

induced eosinophil

chemotaxis)

25 nM Human eosinophils [5]

IC₅₀ (MCP-4-induced

eosinophil

chemotaxis)

55 nM Human eosinophils [5]

Table 2: Recommended Intraperitoneal Injection Parameters for Mice
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Parameter Recommendation Reference

Dosage 13.75 mg/kg [6][7]

Vehicle Solution
2% Cremophor, 2% Ethanol,

96% Sterile Water
[6][7]

Injection Volume
< 10 mL/kg (e.g., maximum of

200 µL for a 20g mouse)
[6][9]

Injection Frequency
3 injections per week for 2

weeks
[6]

Needle Gauge 25-27 G [9]

Experimental Protocols
Preparation of SB-328437 for Intraperitoneal Injection
This protocol describes the preparation of SB-328437 for administration to mice.

Materials:

SB-328437 powder

Cremophor

Ethanol (200 proof)

Sterile Water for Injection

Sterile 1.5 mL microcentrifuge tubes

Vortex mixer

Sterile syringes and needles (25-27 G)

Procedure:

Prepare the Vehicle Solution:
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In a sterile container, combine 2% (v/v) Cremophor, 2% (v/v) ethanol, and 96% (v/v) sterile

water.

For example, to prepare 10 mL of vehicle solution, mix 200 µL of Cremophor, 200 µL of

ethanol, and 9.6 mL of sterile water.

Vortex thoroughly to ensure a homogenous solution.

Dissolve SB-328437:

Weigh the required amount of SB-328437 based on the desired concentration and the

number of animals to be injected.

For a 13.75 mg/kg dose in a 20g mouse with an injection volume of 200 µL, the required

concentration is 1.375 mg/mL.

Add the weighed SB-328437 to a sterile microcentrifuge tube.

Add the appropriate volume of the vehicle solution to achieve the desired final

concentration.

Vortex the solution until the SB-328437 is completely dissolved.

Preparation for Injection:

Draw the prepared SB-328437 solution into sterile syringes fitted with a 25-27 G needle.

Ensure there are no air bubbles in the syringe.

The solution is now ready for intraperitoneal injection.

Intraperitoneal Injection Procedure in Mice
This protocol outlines the steps for safe and effective intraperitoneal injection in mice.

Materials:

Prepared SB-328437 solution in a sterile syringe with a 25-27 G needle.
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Mouse restraint device (optional)

70% ethanol wipes

Procedure:

Animal Restraint:

Properly restrain the mouse to expose the abdomen. This can be done manually by

scruffing the neck and securing the tail, or with a restraint device.

Tilt the mouse so its head is slightly lower than its hindquarters. This will help to move the

abdominal organs away from the injection site.[10]

Identifying the Injection Site:

Locate the lower right quadrant of the abdomen.[9][10] This site is chosen to avoid the

cecum, which is located in the left lower quadrant, and the urinary bladder in the midline.

Injection:

Clean the injection site with a 70% ethanol wipe.

Insert the needle, bevel up, at a 30-40 degree angle to the abdominal wall.

Gently aspirate by pulling back on the plunger to ensure that the needle has not entered a

blood vessel or an organ. If blood or any fluid is drawn, withdraw the needle and reinject at

a different site with a new sterile needle.

Slowly depress the plunger to inject the full volume of the SB-328437 solution.

Post-Injection Monitoring:

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any signs of distress, such as bleeding at the injection site or signs

of peritonitis.
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Visualizations
Signaling Pathway of CCR3 Inhibition by SB-328437
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Experimental Setup

Treatment Phase

Endpoint Analysis

1. Animal Model Selection
(e.g., Winnie mice for colitis)

2. Group Allocation
(Vehicle Control vs. SB-328437)

3. Intraperitoneal Injection
(13.75 mg/kg, 3x/week for 2 weeks)

4. Clinical Monitoring
(Body weight, disease activity index)

5. Tissue & Blood Collection
(Colon, spleen, blood)

6. Histopathological Analysis
(H&E staining, damage scoring)

7. Flow Cytometry
(Eosinophil quantification)

8. Bio-Plex Assay
(Cytokine/chemokine levels)

9. Data Analysis & Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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